1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H18F2N2O2/c1-12-4-9-16(15(21)11-12)22-18(24)17-3-2-10-23(17)19(25)13-5-7-14(20)8-6-13/h4-9,11,17H,2-3,10H2,1H3,(H,22,24)
• InChI Key: HYKJDEWXPXFHCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCCN2C(=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C19H18F2N2O2
• Molecular Weight: 344.4 g/mol

Description

1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide, also known as FPPP, is a chemical compound that belongs to the prolinamide family. This compound has been studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide acts as a prodrug and is converted into its active form, 4-fluorobenzoylproline, in vivo. This active form has been shown to inhibit the activity of the enzyme, prolyl oligopeptidase (POP). POP is involved in the degradation of neuropeptides and has been implicated in various neurological disorders. Inhibition of POP by 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide may lead to increased levels of neuropeptides and provide neuroprotective effects.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. It has also been shown to improve cognitive function in animal models of traumatic brain injury. 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide has been shown to increase the levels of neuropeptides, such as substance P and neuropeptide Y, in the brain. These neuropeptides are involved in various physiological processes, including pain perception, stress response, and appetite regulation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide in lab experiments is its ability to inhibit the activity of POP and increase the levels of neuropeptides in the brain. This can provide insights into the role of neuropeptides in various physiological processes. However, 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide has limitations as a tool in chemical biology research due to its potential toxicity and lack of selectivity for POP.

Future Directions

There are several future directions for the study of 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide. One direction is to investigate the potential use of 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide as a therapeutic agent for neurological disorders. Another direction is to develop more selective inhibitors of POP that can be used as tools in chemical biology research. Additionally, the role of neuropeptides in various physiological processes can be further explored using 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide as a tool.

Synthesis Methods

The synthesis method of 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide involves the reaction of 4-fluorobenzoyl chloride with 2-fluoro-4-methylphenylalanine methyl ester in the presence of triethylamine and dimethylformamide. This reaction results in the formation of 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide as a white solid.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide has been studied for its potential use in scientific research as a prodrug for the treatment of various neurological disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. 1-(4-fluorobenzoyl)-N-(2-fluoro-4-methylphenyl)prolinamide has also been studied for its potential use as a tool in chemical biology research to study the function of proline-rich proteins.